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Compound of Interest

Compound Name: Tinophyliol

Cat. No.: B12402173

Disclaimer: Information regarding the experimental physical and chemical properties, biological
activities, and specific analytical protocols for Tinophyllol is limited in currently available
scientific literature. This guide provides a summary of computed data and presents generalized
experimental and theoretical frameworks relevant to the study of a novel phytochemical.

Introduction

Tinophyllol is a naturally occurring phytochemical.[1] This technical guide serves as a
comprehensive resource for researchers, scientists, and drug development professionals,
detailing its known chemical properties and providing a theoretical framework for its
experimental investigation. Given the nascent stage of research into this compound, this
document combines available computed data with established methodologies for the analysis
of natural products.

Physical and Chemical Properties of Tinophyliol

The following table summarizes the computed physicochemical properties of Tinophyllol. It is
important to note that these are predicted values and await experimental verification.
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Property Value Source

Molecular Formula C21H2606 [1]

Molecular Weight 374.4 g/mol [1]
methyl
(2S,4aS,6aR,9R,10aS,10bS)-2
-(furan-3-yl)-9-hydroxy-6a,10b-

IUPAC Name dimethyl-4-oxo- [1]
1,2,4a,5,6,9,10,10a-
octahydrobenzo[flisochromene
-7-carboxylate

Exact Mass 374.173 [1]

Monoisotopic Mass 374.173 [1]

Topological Polar Surface Area  86.0 A2 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

ydrog p 5 [1]

Count

Rotatable Bond Count 3 [1]

Xlogp 2.7 [1]
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Note: Experimental data for properties such as melting point and boiling point have not been
found in the reviewed literature.

Experimental Protocols
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While specific experimental protocols for Tinophyllol are not available, this section outlines a
general methodology for the extraction, isolation, and characterization of a similar
phytochemical from a plant source.

General Extraction and Isolation Protocol

o Plant Material Collection and Preparation: Collect the plant material known to contain
Tinophyllol. The material should be dried in the shade to preserve the chemical constituents
and then ground into a coarse powder.

o Extraction: The powdered plant material is subjected to solvent extraction. Acommon
method is Soxhlet extraction, which allows for continuous extraction with a fresh solvent, or
maceration, which involves soaking the material in a solvent for a period of time.[2] The
choice of solvent is crucial and depends on the polarity of the target compound. Given the
structure of Tinophyllol, solvents of intermediate polarity such as ethyl acetate or
dichloromethane would be a logical starting point.

o Fractionation: The crude extract is then fractionated to separate compounds based on their
polarity. This is typically achieved using liquid-liquid extraction with immiscible solvents of
varying polarities (e.g., hexane, ethyl acetate, and water).

o Chromatographic Purification: The fraction containing the highest concentration of the target
compound is subjected to further purification using chromatographic techniques.[3]

o Column Chromatography: The extract is passed through a column packed with a
stationary phase (e.g., silica gel). A solvent or a mixture of solvents (mobile phase) is used
to elute the compounds. Fractions are collected and analyzed for the presence of the
desired compound.[3]

o Thin Layer Chromatography (TLC): TLC is used to monitor the separation and to identify
the fractions containing the pure compound.[3]

o High-Performance Liquid Chromatography (HPLC): For final purification, preparative
HPLC is often employed to obtain a highly pure sample of the compound.[3]

Structure Elucidation
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The purified compound is then subjected to spectroscopic analysis to confirm its structure.[3]
e Mass Spectrometry (MS): To determine the molecular weight and molecular formula.[4][5]
e Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule.[6][7]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are used to
determine the carbon-hydrogen framework of the molecule.[8]

The following diagram illustrates a general workflow for the isolation and identification of a
phytochemical like Tinophyllol.
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A general experimental workflow for phytochemical isolation and identification.

Signaling Pathways

Currently, there is no information available in the scientific literature regarding the specific
signaling pathways modulated by Tinophyllol. Research into the biological activity of this
compound is required to elucidate its mechanism of action.

For illustrative purposes, the following diagram depicts a hypothetical signaling pathway that is
often investigated for natural products with potential anti-inflammatory properties. This is a
generalized representation and does not imply any known activity of Tinophyliol.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://pubmed.ncbi.nlm.nih.gov/9138773/
https://pubmed.ncbi.nlm.nih.gov/23504642/
https://pubmed.ncbi.nlm.nih.gov/16228417/
https://personal.utdallas.edu/~scortes/ochem/OChem_Lab1/recit_notes/ir_presentation.pdf
https://www.youtube.com/watch?v=_TmevMf-Zgs
https://www.che.hw.ac.uk/teaching/cheak2/Labapp3/files/13C-NMR-Handout.pdf
https://www.benchchem.com/product/b12402173?utm_src=pdf-body
https://www.benchchem.com/product/b12402173?utm_src=pdf-body-img
https://www.benchchem.com/product/b12402173?utm_src=pdf-body
https://www.benchchem.com/product/b12402173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Inflammatory Stimulus

Cell

Receptor

Tinophyllol
(Hypothetical)

Signaling Protein 1

I\hib/ition

Signaling Protein 2

Transcription Factor

Gene Expression
(Inflammatory Cytokines)

Click to download full resolution via product page

A hypothetical anti-inflammatory signaling pathway.
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Conclusion

Tinophyllol is a phytochemical whose properties are primarily known from computational
predictions. This guide has summarized these predicted physicochemical characteristics. The
lack of experimental data highlights a significant gap in the scientific knowledge of this
compound. Future research should focus on the isolation of Tinophyllol from its natural
source, followed by rigorous experimental determination of its physical and chemical
properties. Furthermore, comprehensive biological screening is necessary to uncover its
potential therapeutic effects and to understand its mechanism of action through the elucidation
of the signaling pathways it may modulate. Such studies will be crucial in assessing the
potential of Tinophyllol for applications in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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